Cas no 884507-58-8 (Thieno[3,4-b]-1,4-dioxin-5-methanol,7-bromo-2,3-dihydro-)

• Product Name: Thieno[3,4-b]-1,4-dioxin-5-methanol,7-bromo-2,3-dihydro-
• CAS No: 884507-58-8
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 710541
• Update Time: 2024-01-31

Thieno[3,4-b]-1,4-dioxin-5-methanol,7-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin-5-methanol,7-bromo-2,3-dihydro-
• (7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)methanol
• Thieno[3,4-b]-1,4-dioxin-5-methanol, 7-bromo-2,3-dihydro-

• Inchi： 1S/C7H7BrO3S/c8-7-6-5(4(3-9)12-7)10-1-2-11-6/h9H,1-3H2
• InChI Key： WONRHFWJOMDLDR-UHFFFAOYSA-N
• SMILES： O1CCOC2=C(CO)SC(Br)=C12

Computed Properties

• Exact Mass: 249.93
• Monoisotopic Mass: 249.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2